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Compound of Interest

Compound Name: TUG-905

Cat. No.: B10770584

For researchers, scientists, and drug development professionals working with TUG-905, a
potent GPR40 agonist, adherence to proper safety and disposal protocols is paramount. This
guide provides essential information to ensure the safe handling and disposal of this research
chemical, supporting a secure laboratory environment.

TUG-905 Chemical and Physical Properties

A summary of the key quantitative data for TUG-905 is presented below, compiled from
available chemical information.

Property Value

CAS Number 1390641-90-3[1]

Molecular Formula C27H30FNO5S[1]

Molecular Weight 499.59 g/mol [2]

Purity >98%][1]

Solubility Soluble in DMSO, not in water[1]

Short term (days to weeks): 0 - 4°C, Long term

Storage
(months to years): -20°C[1]

Proper Disposal Procedures for TUG-905

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b10770584?utm_src=pdf-interest
https://www.benchchem.com/product/b10770584?utm_src=pdf-body
https://www.benchchem.com/product/b10770584?utm_src=pdf-body
https://www.benchchem.com/product/b10770584?utm_src=pdf-body
https://www.medkoo.com/products/9015
https://www.medkoo.com/products/9015
https://www.medchemexpress.com/tug-905.html
https://www.medkoo.com/products/9015
https://www.medkoo.com/products/9015
https://www.medkoo.com/products/9015
https://www.benchchem.com/product/b10770584?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10770584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Disclaimer: No specific Safety Data Sheet (SDS) for TUG-905 was found in the public domain.
The following disposal procedures are based on general best practices for laboratory chemical
waste. It is imperative to consult with your institution's Environmental Health and Safety (EHS)
department for specific disposal guidelines in accordance with local, state, and federal
regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling TUG-905 for disposal, ensure you are wearing appropriate PPE:
e Gloves: Chemical-resistant gloves (e.qg., nitrile).

o Eye Protection: Safety glasses or goggles.

e Lab Coat: A standard laboratory coat.

Step 2: Waste Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure
correct disposal.

e Solid Waste:

o Place any unused or expired TUG-905 powder, along with any contaminated items (e.g.,
weigh boats, contaminated paper towels), into a clearly labeled, sealed container for solid
chemical waste.

o The container should be compatible with the chemical and properly labeled with
"Hazardous Waste," the chemical name ("TUG-905"), and any known hazard
classifications.

e Liquid Waste (DMSO solution):

o TUG-905 is soluble in DMSO.[1] Collect all solutions containing TUG-905 in a designated,
leak-proof, and clearly labeled hazardous waste container for flammable liquids/organic
solvents.

o Do not mix with aqueous or other incompatible waste streams.
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o The waste container should be labeled with "Hazardous Waste," the names of all
constituents (e.g., "TUG-905 in DMSQO"), and their approximate concentrations.

Step 3: Storage of Waste

o Store the sealed waste containers in a designated, well-ventilated, and secure waste
accumulation area.

o Keep the waste containers closed except when adding waste.
Step 4: Arrange for Disposal
o Contact your institution's EHS department to schedule a pickup for the hazardous waste.

e Provide them with all the necessary information about the waste, as indicated on the label.

Experimental Protocols

The referenced materials describe the use of TUG-905 in various experimental contexts, such
as in studies of hypothalamic cell proliferation and energy homeostasis.[2][3] However,
detailed, step-by-step experimental protocols for these studies are not provided in the available
search results. For specific methodologies, it is recommended to consult the primary research
articles citing the use of TUG-905.[4][5]

Visualizing the GPR40 Signaling Pathway

TUG-905 is an agonist of the G protein-coupled receptor 40 (GPR40), also known as Free
Fatty Acid Receptor 1 (FFA1).[2][6] Upon activation, GPR40 is involved in various cellular
responses. The diagram below illustrates a simplified signaling pathway initiated by a GPR40
agonist like TUG-905.
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ERK Phosphorylation

TUG-905 GPRA40/FFAL

Click to download full resolution via product page

Caption: Simplified GPR40 signaling pathway activated by TUG-905.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medkoo.com [medkoo.com]
¢ 2. medchemexpress.com [medchemexpress.com]
o 3. researchgate.net [researchgate.net]

¢ 4. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid
Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible
Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nim.nih.gov]

e 5. Characterizing pharmacological ligands to study the long-chain fatty acid receptors
GPR40/FFA1 and GPR120/FFA4 - PMC [pmc.ncbi.nim.nih.gov]

e 6. TUG-905 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY
[guidetopharmacology.org]

¢ To cite this document: BenchChem. [Essential Guide to TUG-905: Safe Handling and
Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10770584#tug-905-proper-disposal-procedures]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b10770584?utm_src=pdf-body-img
https://www.benchchem.com/product/b10770584?utm_src=pdf-body
https://www.benchchem.com/product/b10770584?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/9015
https://www.medchemexpress.com/tug-905.html
https://www.researchgate.net/figure/Effect-of-central-TUG-905-administration-on-the-hypothalamus-of-obese-mice-A_fig4_376111502
https://pmc.ncbi.nlm.nih.gov/articles/PMC3807074/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3807074/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3807074/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4500364/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4500364/
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=9149
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=9149
https://www.benchchem.com/product/b10770584#tug-905-proper-disposal-procedures
https://www.benchchem.com/product/b10770584#tug-905-proper-disposal-procedures
https://www.benchchem.com/product/b10770584#tug-905-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10770584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10770584?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10770584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

